N-(4-phenyl-1,3-thiazol-2-yl)butanamide

• IUPAC Name: N-(4-phenyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C13H14N2OS/c1-2-6-12(16)15-13-14-11(9-17-13)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3,(H,14,15,16)
• InChI Key: WHYXOVHTOGVQHM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC(=CS1)C2=CC=CC=C2
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

N-(4-phenyl-1,3-thiazol-2-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as PBT and has a molecular formula of C13H14N2OS. PBT is a thiazole derivative and has been synthesized using various methods.

Scientific Research Applications

1. Drug Design and Kinase Inhibition

N-(4-phenyl-1,3-thiazol-2-yl)butanamide derivatives have been utilized in structure-based drug design, particularly for the discovery of cyclin-dependent kinase 2 (CDK2) inhibitors. These compounds have shown potential in inhibiting kinase activity, which is significant for cancer research and therapy (Vulpetti et al., 2006).

2. Antimicrobial Activity

Research has shown that derivatives of this compound exhibit considerable antimicrobial activity. These compounds have been effective against a range of bacterial and fungal strains, indicating their potential in developing new antimicrobial agents (Raval et al., 2012).

3. Synthesis of Heterocyclic Compounds

The compound has been instrumental in the efficient synthesis of new heterocyclic compounds, particularly 2-heteroaryl-thiazoles. These synthesized compounds have various applications, including in medicinal chemistry and drug development (Bondock et al., 2013).

4. Enzyme Inhibition Studies

This compound derivatives have been investigated for their inhibitory potential against enzymes like urease. This research is pivotal in understanding the molecular mechanisms of enzyme inhibition and designing potential therapeutic agents (Nazir et al., 2018).

5. Development of Anticancer Agents

These compounds have also been explored for their anticancer properties. The synthesis of novel thiazole and thiadiazole derivatives incorporating the this compound moiety has shown promising results against various cancer cell lines, indicating their potential as anticancer agents (Gomha et al., 2017).